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Compound of Interest

Compound Name: GALLAMINE TRIETHIODIDE

Cat. No.: B1683239 Get Quote

Disclaimer: The following information is for research and informational purposes only.

Gallamine triethiodide has been largely superseded by newer neuromuscular blocking agents

with fewer side effects and is no longer marketed in the United States[1]. The use of any

neuromuscular blocking agent in avian species requires extensive knowledge of avian

physiology and anesthesia, and should only be undertaken by qualified professionals in a

controlled research setting. No specific dosage or quantitative data for the use of gallamine
triethiodide to induce muscle paralysis for anesthesia in avian species was found in the

reviewed scientific literature. The following protocols are generalized based on the principles of

avian anesthesia and the known pharmacology of gallamine triethiodide in other species.

Introduction
Gallamine triethiodide is a non-depolarizing neuromuscular blocking agent that induces

skeletal muscle paralysis[1]. It functions by competitively inhibiting the action of acetylcholine at

the nicotinic receptors of the neuromuscular junction[1]. This action prevents muscle cell

depolarization and contraction, leading to muscle relaxation and paralysis. In avian anesthesia,

the induction of muscle paralysis can be necessary for certain surgical procedures that require

complete immobility, such as ophthalmic or intricate orthopedic surgeries. However, it is critical

to note that neuromuscular blocking agents do not provide any anesthetic or analgesic effects;

therefore, they must be used in conjunction with an adequate plane of general anesthesia.
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Gallamine triethiodide acts as a competitive antagonist at the nicotinic acetylcholine receptors

on the motor endplate. By binding to these receptors, it prevents acetylcholine from binding

and initiating the cascade of events that leads to muscle contraction. This results in flaccid

paralysis of skeletal muscles, including the respiratory muscles.

A known side effect of gallamine triethiodide is tachycardia, which results from its

parasympatholytic effect on the cardiac vagus nerve[1].

Data Presentation
Table 1: General Properties of Gallamine Triethiodide

Property Description Reference

Drug Class
Non-depolarizing

neuromuscular blocking agent
[1]

Mechanism of Action

Competitive antagonist of

acetylcholine at nicotinic

receptors

[1]

Common Side Effects

Tachycardia, potential for

histamine release at high

doses

[1]

Reversal Agents
Anticholinesterase agents

(e.g., neostigmine)

Inferred from general

knowledge of non-depolarizing

blockers

Table 2: Quantitative Data for Gallamine Triethiodide in Avian Anesthesia
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Parameter Value Species Reference

Dosage
Not available in the

reviewed literature
- -

Onset of Action
Not available in the

reviewed literature
- -

Duration of Paralysis
Not available in the

reviewed literature
- -

Note: The absence of specific data for avian species in the scientific literature underscores the

need for extreme caution and species-specific dose-finding studies if this compound were to be

considered for research.

Experimental Protocols
The following are generalized protocols for the use of a neuromuscular blocking agent in avian

anesthesia. These should be adapted with extreme caution and under veterinary supervision,

as specific parameters for gallamine triethiodide are not established.

General Anesthesia Protocol
Pre-anesthetic Evaluation: Conduct a thorough physical examination of the bird, including

assessment of body weight, hydration status, and cardiovascular and respiratory function.

Induction of Anesthesia: Induce general anesthesia using an appropriate inhalant anesthetic,

such as isoflurane or sevoflurane, delivered via a face mask.

Endotracheal Intubation: Once an adequate depth of anesthesia is achieved, intubate the

bird with an appropriately sized endotracheal tube to secure the airway.

Ventilation: Initiate intermittent positive pressure ventilation (IPPV) immediately upon

intubation. This is crucial as neuromuscular blockade will paralyze the respiratory muscles.

Anesthetic Maintenance: Maintain anesthesia with the inhalant anesthetic for the duration of

the procedure. The concentration should be adjusted based on monitoring parameters.
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Monitoring: Continuously monitor vital signs, including heart rate, respiratory rate (ventilator

rate), end-tidal carbon dioxide (ETCO2), electrocardiogram (ECG), and body temperature.

Protocol for Induction of Neuromuscular Blockade
Note: The following steps are hypothetical due to the lack of specific data for gallamine
triethiodide in birds.

Drug Preparation: Prepare a dilute solution of gallamine triethiodide for accurate dosing.

Administration: Once the bird is stable under general anesthesia and ventilation is controlled,

administer a test dose of gallamine triethiodide intravenously.

Monitoring of Neuromuscular Function: Use a peripheral nerve stimulator to monitor the

degree of neuromuscular blockade. This allows for titration of the drug to the desired effect.

Maintenance of Paralysis: If required, administer incremental doses of gallamine
triethiodide based on the response observed with the nerve stimulator.

Protocol for Reversal of Neuromuscular Blockade
Timing of Reversal: Reversal should be initiated once the surgical procedure is complete and

the need for muscle paralysis has ended.

Administration of Reversal Agent: Administer an anticholinesterase agent, such as

neostigmine. This should be preceded by or co-administered with an anticholinergic agent,

like atropine or glycopyrrolate, to counteract the muscarinic side effects of the

anticholinesterase.

Monitoring of Recovery: Continue to monitor neuromuscular function with the peripheral

nerve stimulator until a sustained response is observed, indicating the return of normal

muscle function.

Weaning from Ventilator: Once neuromuscular function has returned and the bird begins to

show spontaneous respiratory effort, gradually wean it from the ventilator.

Extubation: Extubate the bird only when it is fully conscious and able to maintain a patent

airway on its own.
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Mandatory Visualizations

Mechanism of Action of Gallamine Triethiodide
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Caption: Mechanism of Gallamine Triethiodide at the Neuromuscular Junction.
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Experimental Workflow for Avian Anesthesia with Neuromuscular Blockade
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Caption: Generalized Workflow for Avian Anesthesia with Neuromuscular Blockade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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